Cas no 7357-42-8 (Formamide,N-(1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinyl)-)
7357-42-8 structure
Product Name:Formamide,N-(1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinyl)-
CAS No:7357-42-8
MF:C6H7N3O3
MW:169.138080835342
CID:579821
PubChem ID:248419
Update Time:2025-04-19
Formamide,N-(1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Formamide,N-(1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinyl)-
- NSC 65412
- N-(2,4-Dihydroxy-6-methyl-5-pyrimidinyl)formamide
- DTXSID80994352
- (2,4-Dihydroxy-6-methylpyrimidin-5-yl)methanimidic acid
- 7357-42-8
- NSC65412
- NSC-65412
-
- Inchi: 1S/C6H7N3O3/c1-3-4(7-2-10)5(11)9-6(12)8-3/h2H,1H3,(H,7,10)(H2,8,9,11,12)
- InChI Key: ISXYINAGOZQWQJ-UHFFFAOYSA-N
- SMILES: O=C1C(=C(C)NC(N1)=O)NC=O
Computed Properties
- Exact Mass: 169.04881
- Monoisotopic Mass: 169.04874109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 87.3Ų
Experimental Properties
- Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 290 ºC (decomposition)
- Solubility: Very slightly soluble (0.74 g/l) (25 º C),
- PSA: 87.3
Formamide,N-(1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinyl)- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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